tert-butyl 3-(pyrimidin-2-yloxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-pyrimidin-2-yloxypiperidine-1-carboxylate
• InChI: InChI=1S/C14H21N3O3/c1-14(2,3)20-13(18)17-9-4-6-11(10-17)19-12-15-7-5-8-16-12/h5,7-8,11H,4,6,9-10H2,1-3H3
• InChI Key: RUVWVHOAJQLSJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)OC2=NC=CC=N2
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

“tert-butyl 3-(pyrimidin-2-yloxy)piperidine-1-carboxylate” is a chemical compound. Based on its name, it contains a pyrimidine ring, which is a type of nitrogen-containing heterocycle, attached to a piperidine ring, which is a type of organic compound, via an ether linkage. It also contains a tert-butyl ester group.

Molecular Structure Analysis

The molecular structure of this compound would be based on the structures of the pyrimidine and piperidine rings, as well as the ether and ester groups. The exact structure would depend on the specific positions of these groups within the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrimidine ring could undergo reactions such as halogenation, nitration, or sulfonation. The piperidine ring could undergo reactions such as N-alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces within the compound.

Mechanism of Action

Without specific information about the compound, it’s difficult to provide information about its mechanism of action. If this compound is a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a fire hazard. It could also potentially be harmful or toxic if ingested, inhaled, or in contact with skin.

Future Directions

Future research on this compound could involve studying its potential applications, such as in the development of new drugs or materials. It could also involve studying its physical and chemical properties, or its behavior under different conditions.